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Compound of Interest

Compound Name: Urethane-13C,15N

Cat. No.: B15558035 Get Quote

Essential Safety and Handling Guide for
Urethane-13C,15N
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Urethane-13C,15N. Urethane is recognized as a probable human

carcinogen, a mutagen, and a teratogen, necessitating stringent safety measures to minimize

exposure.[1][2] The following procedures are designed to ensure the safe handling of this

compound in a laboratory setting.

Health Hazard Information
Urethane can be absorbed through the skin and is harmful if inhaled or ingested.[1] Acute

exposure can lead to irritation of the eyes, skin, and respiratory tract, with higher exposures

potentially causing dizziness, headache, and nausea.[1] Chronic exposure carries more severe

risks, including potential damage to the kidneys, liver, brain, and bone marrow.[1]

Quantitative Data Summary
While specific occupational exposure limits for Urethane-13C,15N have not been established,

the data for urethane and related compounds provide a baseline for safe handling.[1][2][3] All

contact with urethane should be minimized to the lowest possible level.[2]
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Property Value

Chemical Formula C₃H₇NO₂ (for unlabeled urethane)

Appearance Colorless crystals or white powder[4]

Boiling Point 182-184 °C[4][5]

Melting Point 47-51 °C[5]

Vapor Pressure 10 mm Hg @ 77.8 °C[5]

Solubility Soluble in water and alcohol[4]

Oral LD50 (Rat) 1809 mg/kg[4][5]

Occupational Exposure Limits

No specific limits established for Urethane.[1][2]

For related isocyanates (TDI and MDI), the

OSHA Permissible Exposure Limit (PEL) is 0.02

ppm (Ceiling), and the ACGIH Threshold Limit

Value (TLV) is 0.005 ppm (8-hour TWA).[3]

Operational Plan: Step-by-Step Handling
Procedures
1. Preparation and Engineering Controls:

Designated Area: All work with Urethane-13C,15N must be conducted in a designated area,

such as a certified chemical fume hood.[2]

Ventilation: Ensure adequate ventilation to keep airborne concentrations below exposure

limits.[5]

Emergency Equipment: An emergency eyewash station and safety shower must be readily

accessible.[5]

2. Personal Protective Equipment (PPE):

Gloves: Wear chemical-resistant gloves (e.g., nitrile) at all times.[5]
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Eye Protection: Use chemical splash goggles or a face shield.[5]

Lab Coat: A lab coat or chemical-resistant apron is mandatory to prevent skin contact.[5]

Respiratory Protection: If there is a risk of generating dust or aerosols outside of a fume

hood, a NIOSH-approved respirator is required.[6]

3. Handling and Experimental Work:

Weighing: Handle solid Urethane-13C,15N in a fume hood to avoid inhalation of dust.

Solution Preparation: Prepare solutions within the fume hood.

Spill Prevention: Use secondary containment for all containers of Urethane-13C,15N.

Hygiene: Wash hands thoroughly with soap and water after handling the compound, even if

gloves were worn.[5] Do not eat, drink, or smoke in the laboratory.[5]

4. Storage:

Container: Store Urethane-13C,15N in a tightly sealed, properly labeled container.

Location: Keep in a cool, dry, and well-ventilated area away from incompatible materials

such as strong oxidizing agents.[7]

Security: Store in a locked cabinet or area with restricted access.[5]

Disposal Plan
Waste Collection: All waste materials contaminated with Urethane-13C,15N, including empty

containers, disposable PPE, and spill cleanup materials, must be collected in a designated,

sealed hazardous waste container.

Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include the

chemical name.

Disposal: Dispose of the hazardous waste through your institution's environmental health

and safety office, following all local, state, and federal regulations.[7]
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Visual Workflow for Handling Urethane-13C,15N

Workflow for Safe Handling of Urethane-13C,15N
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Caption: This diagram outlines the procedural steps for the safe handling of Urethane-
13C,15N.

Personal Protective Equipment (PPE) Selection
Logic

PPE Selection for Handling Urethane-13C,15N

Standard PPE:
- Chemical-resistant gloves

- Safety goggles
- Lab coat

Potential for Splash, Dust, or Aerosol Generation?

No

Enhanced PPE:
- Standard PPE PLUS

- Face shield

Yes, splash potential

Enhanced PPE:
- Standard PPE PLUS

- NIOSH-approved respirator

Yes, dust/aerosol potential

Full Protection:
- Chemical-resistant suit

- Full-face respirator
- Double gloves

High concentration or large volume spill

Click to download full resolution via product page

Caption: This flowchart guides the selection of appropriate PPE based on the handling risk.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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